Cas no 501418-06-0 (1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid)
1,1a,6,6a-Tetrahydrocyclopropa[a]indene-1-carboxylic acid is a structurally unique bicyclic compound featuring a fused cyclopropane-indene system with a carboxylic acid functional group. This configuration imparts notable rigidity and reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex polycyclic frameworks. Its strained cyclopropane ring enhances reactivity in ring-opening and cycloaddition reactions, while the carboxylic acid group allows for further derivatization. The compound’s stability under controlled conditions ensures consistent performance in applications such as pharmaceutical synthesis and materials science. Its distinct molecular architecture offers opportunities for exploring novel reaction pathways and functional group transformations.
![1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid structure](https://www.kuujia.com/scimg/cas/501418-06-0x500.png)
501418-06-0 structure
Product name:1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-
- 1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
- 501418-06-0
- AKOS026730393
- BVA41806
- SCHEMBL16450274
- 1H,1aH,2H,6bH-cyclopropa[a]indene-1-carboxylic acid
- NSC-67823
- NSC67823
- 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid
- 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylicacid
- EN300-89587
-
- MDL: MFCD05863464
- Inchi: InChI=1S/C11H10O2/c12-11(13)10-8-5-6-3-1-2-4-7(6)9(8)10/h1-4,8-10H,5H2,(H,12,13)
- InChI Key: PPNDVQGPAPLJNH-UHFFFAOYSA-N
- SMILES: c1ccc2c(c1)CC3C2C3C(=O)O
Computed Properties
- Exact Mass: 174.0681
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 347.7±31.0 °C at 760 mmHg
- Flash Point: 156.6±19.5 °C
- PSA: 37.3
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H955433-5mg |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 5mg |
$ 75.00 | 2023-09-07 | ||
Enamine | EN300-89587-0.5g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 0.5g |
$835.0 | 2023-09-01 | |
Enamine | EN300-89587-1.0g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 1.0g |
$1070.0 | 2023-02-11 | |
Enamine | EN300-89587-0.25g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 0.25g |
$530.0 | 2023-09-01 | |
Enamine | EN300-89587-2.5g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 2.5g |
$2100.0 | 2023-09-01 | |
Enamine | EN300-89587-1g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 1g |
$1070.0 | 2023-09-01 | |
1PlusChem | 1P019RVD-100mg |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 100mg |
$442.00 | 2025-03-03 | |
A2B Chem LLC | AV34841-5g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 5g |
$3304.00 | 2024-04-19 | |
A2B Chem LLC | AV34841-250mg |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 250mg |
$593.00 | 2024-04-19 | |
A2B Chem LLC | AV34841-2.5g |
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid |
501418-06-0 | 95% | 2.5g |
$2246.00 | 2024-04-19 |
1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Related Literature
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:501418-06-0)1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid

Purity:99%
Quantity:1g
Price ($):1153.0